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Compound of Interest

Compound Name: 2-(2-Aminoethyl)piperidine 2HCI
Cat. No.: B13814616
Get Quote

CAS: 15932-66-8 Synonyms: 2-Piperidineethanamine dihydrochloride; 2-(2-
Aminoethyl)piperidine dihydrochloride Molecular Formula: Chgcontent-ng-c567981813=""
_nghost-ng-c1980439775="" class="inline ng-star-inserted">
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Part 1: Executive Summary & Chemical Identity

2-(2-Aminoethyl)piperidine 2HCI is a bifunctional heterocyclic building block characterized by
a piperidine ring substituted at the C2 position with an ethylamine chain.[1][2] Unlike its more
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common isomer, 1-(2-aminoethyl)piperidine (where the ethylamine is attached to the nitrogen),
this C-substituted scaffold offers unique geometric constraints and pharmacophoric vectors.[2]

It serves as a critical intermediate in the synthesis of neuroactive agents, kinase inhibitors, and
coordination ligands.[2] The presence of both a secondary amine (ring) and a primary amine
(chain) presents a specific synthetic challenge: regioselective functionalization.[2] This guide
provides the protocols necessary to navigate these challenges.

hysicochemical Profile[2][31[41[SI61[7][g]

Property Data Notes
Specific to the dihydrochloride
CAS Number 15932-66-8
salt.[3][1][4]
) Salt form (Free base MW:
Molecular Weight 201.14 g/mol
128.22 g/mol ).[1][2]
Appearance White to pale yellow solid Highly hygroscopic.[1][2][4]
. Insoluble in non-polar solvents
Solubility Water, Methanol, DMSO
(Hexane, Et20).[2]
~10.2 (1° amine), ~11.1 (2° Secondary piperidine nitrogen
pKa (Calc) i . .
amine) is more basic.[2]
] ] Varies with hydration state.[3]
Melting Point 165-170 °C (dec.)[1][2]
[11[2]
o ] Store under inert atmosphere
Hygroscopicity High

(AFIN2).[1][2]

Part 2: Synthetic Utility & Reactivity[10]
Structural Differentiation (The "lsomer Trap")

Researchers often confuse this compound with 1-(2-aminoethyl)piperidine (CAS 27578-60-5).
[1][2] The distinction is critical for SAR (Structure-Activity Relationship) studies:

o N-Substituted (1-isomer): Flexible tail; nitrogen lone pair is involved in the attachment.[1][2]
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e C-Substituted (2-isomer, CAS 15932-66-8): The ring nitrogen remains available for H-
bonding or further substitution.[1][2] The C2-chiral center introduces stereochemical
complexity (typically supplied as a racemate unless specified).[1][2]

Regioselectivity & Orthogonal Protection
The core synthetic challenge is distinguishing between the primary amine (chain) and the

secondary amine (ring).[2]

o Nucleophilicity: The primary amine is generally more nucleophilic towards acylating agents
due to less steric hindrance, despite the secondary amine being more basic.[2]

o Strategy: To selectively functionalize the ring nitrogen, one must often protect the primary
amine first.[2]

Mechanistic Pathway: Selective Functionalization

The following diagram illustrates the logical flow for achieving orthogonal protection, a common
requirement in peptide mimetic synthesis.

Selective Acylation .
Low Temp 2° Amine

Functionalization

1° Amine Protection R-X/ Ar-X

(e.g., Phthalimide/Boc)

Free Base
(In Situ)
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£

Target Scaffold

Click to download full resolution via product page

Caption: Workflow for orthogonal protection. The primary amine is typically protected first to
allow modification of the piperidine ring.[2]

Part 3: Applications in Medicinal Chemistry[5][9][10]
Neuropharmacology & GPCR Ligands

The 2-substituted piperidine motif is a "privileged structure” in neuroscience.[1][2] The
ethylamine side chain mimics the distance between the aromatic ring and the amine in
neurotransmitters like dopamine and serotonin.[2]

o Target: Sigma receptors (ngcontent-ng-c567981813=""_nghost-ng-c1980439775=""
class="inline ng-star-inserted">
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) and Monoamine transporters.

» Role: The piperidine ring provides a rigid template, while the aminoethyl chain acts as a
flexible linker to acidic residues (e.g., Asp, Glu) in the receptor binding pocket.[2]

Kinase Inhibition

In kinase inhibitor design, the diamine motif serves as a solubility-enhancing group that can
also form hydrogen bonds with the hinge region or solvent-exposed areas of the ATP binding
site.[1][2]

o Example: Analogues of C2-substituted piperidines have been explored in VEGFR and Abl
kinase inhibitors to improve physicochemical properties (LogD modulation).[1][2]

Coordination Chemistry

The molecule acts as a bidentate ligand (N,N-donor).[2] The "bite angle" formed by the 2-ethyl
linker is specific for stabilizing transition metals (Cu, Ni, Pt), which is relevant for developing
metallo-drugs or radiopharmaceuticals.[2]

Part 4: Experimental Protocols
Protocol A: Salt Break & Free Base Isolation

Context: The 2HCI salt is stable but unreactive in nucleophilic substitutions.[1][2] This protocol
generates the reactive free base.[2]

Dissolution: Suspend 10.0 mmol (2.01 g) of 2-(2-Aminoethyl)piperidine 2HCI in 20 mL of
dry Methanol (MeOH).

» Neutralization: Cool to 0°C. Add 22.0 mmol of Sodium Methoxide (NaOMe) (25% wt in
MeOH) dropwise over 15 minutes.

o Note: A white precipitate (NaCl) will form immediately.[1][2]

o Workup: Stir at room temperature for 30 minutes. Filter the mixture through a Celite pad to
remove NaCl.[1][2]

¢ Isolation: Concentrate the filtrate in vacuo.
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o Caution: The free base is an oil that absorbs CO:z from air.[1][2] Use immediately or store

under Argon.

Protocol B: Selective Protection of Primary Amine (N-
Boc)

Context: Selective protection of the primary amine over the secondary ring amine using
stoichiometric control.[2]

Setup: Dissolve 5.0 mmol of the free base (from Protocol A) in 25 mL Dichloromethane
(DCM) at -78°C.

o Reagent Addition: Add 0.9 equivalents (4.5 mmol) of Boc-anhydride (Boc20) dissolved in 5
mL DCM dropwise over 1 hour.

o Logic: Low temperature and slow addition favor reaction with the less sterically hindered
primary amine.[1][2]

o Reaction: Allow to warm slowly to 0°C over 2 hours.

 Purification: Quench with water. Extract with DCM.[1][2] The product (Primary N-Boc,
Secondary NH-free) can be separated from the bis-Boc byproduct via column
chromatography (Silica, MeOH/DCM gradient with 1% NH4OH).[2]

Part 5: Safety, Stability & Handling[3]
Hazard Identification (GHS)

e Signal Word:DANGER
o H314: Causes severe skin burns and eye damage (Free base is corrosive).[1][2]
e H302: Harmful if swallowed.[1][2]

e H335: May cause respiratory irritation.[1][2]

Storage & Stability
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o Hygroscopicity: The 2HCI salt is extremely hygroscopic.[1][2][4] If left open, it will deliquesce
into a sticky gum.[1][2]

o Storage: Store at 2—8°C in a tightly sealed container, preferably within a desiccator or
glovebox.

e Incompatibility: Strong oxidizing agents, acid chlorides, acid anhydrides.[2]

Disposal

Neutralize with dilute sodium bicarbonate before disposal.[1][2] Incinerate in a chemical
incinerator equipped with an afterburner and scrubber.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. CAS 15932-66-8: 2-(2-AMINOETHYL)PIPERIDINE 2HCL [cymitquimica.com]

e To cite this document: BenchChem. [Technical Guide: 2-(2-Aminoethyl)piperidine 2HCI].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13814616/docs#technical-guide-2-2-aminoethyl-
piperidine-2hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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